Tert-butyl 2-oxo-1,7-diazaspiro[4.5]decane-7-carboxylate

• IUPAC Name: tert-butyl 2-oxo-1,9-diazaspiro[4.5]decane-9-carboxylate
• InChI: InChI=1S/C13H22N2O3/c1-12(2,3)18-11(17)15-8-4-6-13(9-15)7-5-10(16)14-13/h4-9H2,1-3H3,(H,14,16)
• InChI Key: OKTKWLDFMRBBTE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCCC2(C1)CCC(=O)N2
• Molecular Formula: C13H22N2O3
• Molecular Weight: 254.33 g/mol
• CAS RN: 1158749-85-9

Description

“Tert-butyl 2-oxo-1,7-diazaspiro[4.5]decane-7-carboxylate” is a chemical compound. The IUPAC name of this compound is “tert-butyl 2,7-diazaspiro [4.5]decane-7-carboxylate” and its Inchi Code is "1S/C13H24N2O2/c1-12 (2,3)17-11 (16)15-8-4-5-13 (10-15)6-7-14-9-13/h14H,4-10H2,1-3H3".

Molecular Structure Analysis

The molecular structure of “Tert-butyl 2-oxo-1,7-diazaspiro[4.5]decane-7-carboxylate” can be represented by the Inchi Code "1S/C13H24N2O2/c1-12 (2,3)17-11 (16)15-8-4-5-13 (10-15)6-7-14-9-13/h14H,4-10H2,1-3H3". This code provides a unique representation of the compound’s molecular structure, including the arrangement of atoms and the connectivity between them.

Scientific Research Applications

Organic Synthesis Intermediates

This compound serves as an intermediate in the synthesis of more complex organic molecules. It’s particularly useful in the construction of spirocyclic and bicyclic structures, which are prevalent in many bioactive molecules. .

Medicinal Chemistry

In medicinal chemistry, this compound is valuable for the development of new pharmaceuticals. .

Mechanism of Action

Mode of Action

Without specific knowledge of the compound’s targets, it’s challenging to describe its mode of action. Like many other compounds, it likely interacts with its targets to modulate their function, leading to downstream effects .

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of Tert-butyl 2-oxo-1,7-diazaspiro[4These properties are crucial for understanding the compound’s bioavailability, i.e., the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action .

Result of Action

The molecular and cellular effects of Tert-butyl 2-oxo-1,7-diazaspiro[4.5]decane-7-carboxylate’s action are currently unknown. Understanding these effects requires knowledge of the compound’s targets and mode of action .

Action Environment

Environmental factors can significantly influence a compound’s action, efficacy, and stability. Factors such as temperature, pH, and the presence of other molecules can impact the compound’s interaction with its targets